Cas no 1262133-66-3 (2’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine)

• Product Name: 2’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine
• CAS No: 1262133-66-3
• MF: C₂₀H₃₀FN₃O₉
• MW: 475.465309619904
• CID: 847198
• PubChem ID: 71587958
• Update Time: 2025-07-10

2’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine Chemical and Physical Properties

Names and Identifiers

• 2'-O-(5'-Deoxy-β-D-ribofuranosyl) Capecitabine
• 2’-O-(5’-Deoxy-β-D-ribofuranosyl) Capecitabine
• Cytidine, 5'-deoxy-2'-O-(5-deoxy-β-D-ribofuranosyl)-5-fluoro-N-[(pentyloxy)carbonyl]-
• (1-(5-Deoxy-2-O-(5-deoxy-beta-D-ribofuranosyl)-beta-D-ribofuranosyl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl)-carbamic acid pentyl ester
• pentyl N-[1-[(2R,3R,4R,5R)-3-[(2S,3R,4S,5R)-3,4-dihydroxy-5-methyloxolan-2-yl]oxy-4-hydroxy-5-methyloxolan-2-yl]-5-fluoro-2-oxopyrimidin-4-yl]carbamate
• UNII-67D6KLZ2OQ
• (1-(5-DEOXY-2-O-(5-DEOXY-.BETA.-D-RIBOFURANOSYL)-.BETA.-D-RIBOFURANOSYL)-5-FLUORO-2-OXO-1,2-DIHYDROPYRIMIDIN-4-YL)-CARBAMIC ACID PENTYL ESTER
• 67D6KLZ2OQ
• Cytidine, 5'-deoxy-2'-O-(5-deoxy-beta-D-ribofuranosyl)-5-fluoro-N-((pentyloxy)carbonyl)-
• Pentyl (1-((2R,3R,4R,5R)-3-(((2S,3R,4S,5R)-3,4-dihydroxy-5-methyltetrahydrofuran-2-yl)oxy)-4-hydroxy-5-methyltetrahydrofuran-2-yl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl)carbamate
• Q27264112
• 1262133-66-3
• Cytidine, 5'-deoxy-2'-O-(5-deoxy-beta-D-ribofuranosyl)-5-fluoro-N-[(pentyloxy)carbonyl]-; 5'-Deoxy-2'-O-(5-deoxy-beta-D-ribofuranosyl)-5-fluoro-N-[(pentyloxy)carbonyl]cytidine; Pentyl [1-[5-Deoxy-2-O-(5-deoxy-beta-D-ribofuranosyl)-beta-D-ribofuranosyl]-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl]-carbamate
• 2'-O-(5'-Deoxy-beta-D-ribofuranosyl) Capecitabine
• 5'-DEOXY-2'-O-(5-DEOXY-.BETA.-D-RIBOFURANOSYL)-5-FLUORO-N-((PENTYLOXY)CARBONYL)CYTIDINE
• 5'-Deoxy-2'-O-(5-deoxy-beta-D-ribofuranosyl)-5-fluoro-N-((pentyloxy)carbonyl)cytidine
• CYTIDINE, 5'-DEOXY-2'-O-(5-DEOXY-.BETA.-D-RIBOFURANOSYL)-5-FLUORO-N-((PENTYLOXY)CARBONYL)-
• 2'-(5'-Deoxy-Beta-D-ribofuranoyl) Capecitabine
• 2’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine

• Inchi： 1S/C20H30FN3O9/c1-4-5-6-7-30-20(29)23-16-11(21)8-24(19(28)22-16)17-15(13(26)10(3)31-17)33-18-14(27)12(25)9(2)32-18/h8-10,12-15,17-18,25-27H,4-7H2,1-3H3,(H,22,23,28,29)/t9-,10-,12-,13-,14-,15-,17-,18+/m1/s1
• InChI Key： BFJRATXGRKMYFE-YXUPXXBNSA-N
• SMILES： FC1C(NC(=O)OCCCCC)=NC(N(C=1)[C@H]1[C@@H]([C@@H]([C@@H](C)O1)O)O[C@H]1[C@@H]([C@@H]([C@@H](C)O1)O)O)=O

Computed Properties

• Exact Mass: 475.19660771g/mol
• Monoisotopic Mass: 475.19660771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 159Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 80-82°C

2’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： 24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides 5'-deoxyribonucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides

Additional information on 2’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine

Introduction to 2’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine and Its CAS No. 1262133-66-3

2’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine, identified by the chemical compound code CAS No. 1262133-66-3, is a significant derivative in the field of pharmaceutical chemistry and oncology. This compound belongs to the class of fluorouracil (5-FU) analogs, which are widely recognized for their efficacy in treating various types of cancer. The structural modification of Capecitabine into 2’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine enhances its pharmacokinetic properties, making it a promising candidate for clinical applications.

The synthesis and characterization of 2’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine involve intricate chemical processes that ensure high purity and stability. The ribose moiety in the name underscores its carbohydrate-based structure, which is crucial for its biological activity. This modification not only improves solubility but also influences its metabolic pathways, contributing to its selective toxicity against rapidly dividing cancer cells.

Recent advancements in pharmacogenomics have highlighted the importance of understanding individual genetic variations in patients receiving treatments like 2’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine. Studies have demonstrated that certain genetic markers can predict response rates and toxicity profiles, enabling personalized medicine approaches. For instance, polymorphisms in the thiopurine methyltransferase (TPMT) gene have been associated with variations in drug metabolism, affecting therapeutic outcomes.

The clinical significance of CAS No. 1262133-66-3 lies in its potential to overcome resistance mechanisms observed with conventional fluorouracil-based therapies. Research indicates that the ribose modification enhances intracellular accumulation and prolongs the half-life of the active metabolite 5-fluorouracil (5-FU). This improvement translates to more consistent therapeutic levels, reducing the incidence of treatment-resistant tumors.

Emerging research also explores the combination of 2’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine with other targeted therapies and immunotherapies. Preclinical studies suggest that such combinations can synergistically enhance anti-tumor effects by disrupting multiple pathways involved in cancer cell proliferation and survival. For example, pairing this compound with checkpoint inhibitors has shown promising results in preclinical models, particularly in triple-negative breast cancer and colorectal carcinoma.

The development of novel delivery systems for CAS No. 1262133-66-3 is another area of active investigation. Nanotechnology-based formulations have been investigated to improve bioavailability and reduce systemic toxicity. Liposomes and polymeric nanoparticles have emerged as effective carriers, enabling site-specific release and sustained drug delivery. These advancements could lead to improved patient compliance and reduced side effects.

In summary, 2’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine represents a significant advancement in oncology pharmacology. Its unique structural features, combined with recent insights from genomics and nanotechnology, position it as a cornerstone in modern cancer treatment strategies. As research continues to uncover new mechanisms of action and therapeutic applications, this compound is poised to play an increasingly vital role in combating various forms of cancer.